Cas no 1427369-59-2 (6-chloro-7-methoxy-1H-indazole)

• Product Name: 6-chloro-7-methoxy-1H-indazole
• CAS No: 1427369-59-2
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 4603882
• Update Time: 2025-05-23

6-chloro-7-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-methoxy-1H-indazole

• Inchi： 1S/C8H7ClN2O/c1-12-8-6(9)3-2-5-4-10-11-7(5)8/h2-4H,1H3,(H,10,11)
• InChI Key： BPDFBPMRJSAELH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2OC)C=N1

Additional information on 6-chloro-7-methoxy-1H-indazole

6-Chloro-7-Methoxy-1H-Indazole: A Comprehensive Overview

6-Chloro-7-Methoxy-1H-Indazole, with the CAS registry number 1427369-59-2, is a structurally unique compound belonging to the indazole family. Indazoles are heterocyclic aromatic compounds with a fused benzene and imidazole ring system, and they have gained significant attention in the fields of pharmacology, organic chemistry, and materials science. The compound 6-chloro-7-methoxy-1H-indazole is characterized by the presence of a chlorine atom at position 6 and a methoxy group at position 7 on the indazole ring, which imparts distinct chemical and biological properties to the molecule.

The synthesis of 6-chloro-7-methoxy-1H-indazole typically involves multi-step reactions, often starting from indole precursors. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocycles with high regioselectivity. For instance, researchers have employed transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling, to assemble the indazole framework with substituted groups. These methods not only enhance the yield but also allow for precise control over the substitution pattern on the aromatic ring.

The chemical structure of 6-chloro-7-methoxy-1H-indazole plays a pivotal role in its biological activity. The chlorine atom at position 6 introduces electron-withdrawing effects, while the methoxy group at position 7 contributes electron-donating properties through resonance. This interplay between electron-withdrawing and electron-donating groups can significantly influence the compound's reactivity and its interaction with biological targets. Recent studies have demonstrated that such substitution patterns can enhance the compound's ability to act as a kinase inhibitor or modulate other enzyme activities.

In terms of pharmacological applications, 6-chloro-7-methoxy-1H-indazole has shown potential in various therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties, where it exhibits inhibitory effects on pro-inflammatory cytokines. Additionally, preliminary studies suggest that this compound may possess anti-tumor activity by targeting specific signaling pathways involved in cancer cell proliferation and metastasis.

The study of 6-chloro-7-methoxy-1H-indazole has also extended into materials science, where its unique electronic properties make it a candidate for applications in organic electronics. Researchers have explored its potential as an electron-deficient component in donor–acceptor systems for organic photovoltaics (OPVs). The chlorine and methoxy substituents contribute to tuning the electronic properties of the molecule, making it suitable for efficient charge transfer processes.

In recent years, computational chemistry has played a crucial role in understanding the behavior of 6-chloro-7-methoxy-1H-indazole. Quantum mechanical calculations have provided insights into its electronic structure, molecular orbitals, and reactivity patterns. These computational studies have been instrumental in guiding experimental designs and optimizing synthetic routes for this compound.

The toxicity profile of 6-chloro-7-methoxy-1H-indazole is another area of active research. Preliminary toxicological assessments indicate that it exhibits low cytotoxicity under standard experimental conditions. However, further studies are required to evaluate its long-term effects and potential bioaccumulation in living systems.

In conclusion, 6-chloro-7-methoxy-1H-indazole, with its unique structural features and diverse functional groups, represents a promising molecule with applications across multiple disciplines. Its role as a versatile building block in drug discovery and materials science underscores its significance in contemporary chemical research. As ongoing studies continue to unravel its potential, this compound is poised to contribute significantly to both academic advancements and industrial applications.